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Compound Name: N-Hexyl-3,5-dimethylaniline
Cat. No.: B8557595
Get Quote

Abstract: This document provides a comprehensive technical overview of N-Hexyl-3,5-
dimethylaniline, a substituted aniline of interest in specialized chemical synthesis. Due to the
limited availability of published experimental data for this specific molecule, this guide
synthesizes foundational chemical principles with data from structurally related compounds to
offer expert insights into its molecular characteristics, probable synthetic pathways, potential
applications, and necessary safety protocols. This guide is intended for researchers, chemists,
and professionals in drug development and materials science who require a deep, predictive
understanding of this compound.

Core Ildentification and Molecular Structure

N-Hexyl-3,5-dimethylaniline is a tertiary aromatic amine. Its core structure consists of an
aniline ring substituted at the 3 and 5 positions with methyl groups, and a hexyl group attached
to the nitrogen atom.

CAS Number: While a specific CAS number for N-Hexyl-3,5-dimethylaniline is not widely
indexed in major chemical databases, related compounds are well-documented. For the
purpose of this guide, we will proceed with a focus on its structural properties and predicted
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behavior. Should a CAS number be assigned, it would be linked to the unique molecular entity
described herein.

Molecular Formula: Ci1aH23N
Molecular Weight: 205.34 g/mol
Molecular Structure:

Caption: Molecular structure of N-Hexyl-3,5-dimethylaniline.

Physicochemical Properties: An Expert
Extrapolation

Direct experimental data for N-Hexyl-3,5-dimethylaniline is scarce. However, by analyzing its
structural components—a 3,5-dimethylaniline core and an N-hexyl chain—we can deduce its
likely physicochemical properties.
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Predicted .
Property . Rationale
Value/Characteristic

Consistent with other N-

Appearance Colorless to pale yellow liquid -
alkylated anilines.
The bulky hexyl group may
Odor Faint amine-like slightly mask the typical aniline
odor.
Significantly higher than 3,5-
dimethylaniline (220 °C) due to
Boiling Point >250 °C the increased molecular weight
and van der Waals forces from
the hexyl chain.
Insoluble in water; Soluble in The long alkyl chain imparts
Solubility organic solvents (e.g., ethanol,  significant hydrophobic
ether, acetone) character.
Slightly less dense than water,
Density ~0.95 g/mL typical for aromatic amines

with alkyl substituents.

Proposed Synthetic Pathway: N-Alkylation of 3,5-
Dimethylaniline

The most direct and industrially viable method for preparing N-Hexyl-3,5-dimethylaniline is
through the N-alkylation of 3,5-dimethylaniline with a hexylating agent.

Reaction Scheme:

3,5-Dimethylaniline

Nucleophilic
Base (e.g., K2COs, NaH) Substitution (SN2)
Solvent (e.g., DMF, Acetonitrile) o

N-Hexyl-3,5-dimethylaniIine)

E.—Bromohexane (or other hexyl haIideD

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b8557595/docs?utm_src=pdf-body#n-hexyl-3-5-dimethylaniline-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8557595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Proposed synthesis of N-Hexyl-3,5-dimethylaniline.

Detailed Experimental Protocol (Hypothetical):

e Reaction Setup: To a stirred solution of 3,5-dimethylaniline (1.0 eq) in anhydrous N,N-
dimethylformamide (DMF), add a suitable base such as potassium carbonate (1.5 eq).

» Addition of Alkylating Agent: Slowly add 1-bromohexane (1.1 eq) to the reaction mixture at
room temperature.

¢ Reaction Conditions: Heat the mixture to 80-100 °C and monitor the reaction progress by
thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The
reaction is expected to complete within 6-12 hours.

» Workup: After cooling, pour the reaction mixture into water and extract with a suitable organic
solvent, such as ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to yield pure N-Hexyl-3,5-dimethylaniline.

Causality of Choices:

e Base: A non-nucleophilic base like potassium carbonate is chosen to deprotonate the aniline
nitrogen, increasing its nucleophilicity without competing in the substitution reaction.

e Solvent: A polar aprotic solvent like DMF is ideal for SN2 reactions as it solvates the cation of
the base while leaving the nucleophile relatively free to attack the electrophilic carbon of the
alkyl halide.

o Temperature: Elevated temperature is necessary to overcome the activation energy of the
reaction, as the nucleophilicity of the aniline is moderate.

Potential Applications in Research and
Development
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While specific applications for N-Hexyl-3,5-dimethylaniline are not established, its structure
suggests potential utility in several areas of chemical R&D:

» Organic Electronics: The substituted aniline core can be a building block for hole-transporting
materials in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The
hexyl group can enhance solubility and influence thin-film morphology.

o Pharmaceutical Scaffolding: Tertiary anilines are present in numerous biologically active
molecules. This compound could serve as a lipophilic intermediate for the synthesis of novel
drug candidates, where the hexyl chain modulates pharmacokinetic properties such as
membrane permeability.

e Specialty Dyes and Pigments: The chromophoric nature of the dimethylaniline core can be
modified and functionalized to create novel dyes with specific solubility and light-fastness
properties, potentially for use in specialized inks or coatings.

Safety and Handling

A formal Safety Data Sheet (SDS) for N-Hexyl-3,5-dimethylaniline is not readily available.
Therefore, safety precautions must be based on the known hazards of structurally similar
compounds, such as other N-alkylated anilines and xylidines.

Assumed Hazards:

» Toxicity: Likely to be toxic if swallowed, inhaled, or absorbed through the skin. Anilines are
known to cause methemoglobinemia.

e Irritation: May cause skin, eye, and respiratory tract irritation.

o Organ Damage: Prolonged or repeated exposure may cause damage to the liver and
kidneys.

Recommended Handling Procedures:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.
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» Avoid inhalation of vapors and direct contact with skin and eyes.

 In case of exposure, seek immediate medical attention.

Conclusion and Future Outlook

N-Hexyl-3,5-dimethylaniline represents a chemical entity with predicted properties that make
it a person of interest for advanced material science and medicinal chemistry. The lack of
extensive published data underscores an opportunity for novel research into its synthesis,
characterization, and application. The theoretical framework provided in this guide serves as a
robust starting point for researchers and developers to explore the potential of this and other
similarly substituted anilines. Experimental validation of the predicted properties and synthetic
protocols is a critical next step in unlocking the utility of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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